Cas no 2138552-89-1 (2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-sulfonyl fluoride)

• Product Name: 2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-sulfonyl fluoride
• CAS No: 2138552-89-1
• MF: C₁₂H₁₃FN₂O₂S
• MW: 268.307224988937
• CID: 6330022
• PubChem ID: 165962438
• Update Time: 2025-10-25

2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-sulfonyl fluoride
• 2138552-89-1
• EN300-1197607
• 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride

• Inchi： 1S/C12H13FN2O2S/c1-2-8-4-3-7-15-11(8)14-10(9-5-6-9)12(15)18(13,16)17/h3-4,7,9H,2,5-6H2,1H3
• InChI Key： JQYRLXWLUKHGKM-UHFFFAOYSA-N
• SMILES： S(C1=C(C2CC2)N=C2C(=CC=CN12)CC)(=O)(=O)F

Computed Properties

• Exact Mass: 268.06817700g/mol
• Monoisotopic Mass: 268.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-cyclopropyl-8-ethylimidazo1,2-apyridine-3-sulfonyl fluoride

Introduction to 2-Cyclopropyl-8-Ethylimidazo[1,2-a]pyridine-3-sulfonyl Fluoride (CAS No. 2138552-89-1)

2-Cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride (CAS No. 2138552-89-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride is characterized by a fused imidazopyridine ring system with a sulfonyl fluoride functional group. The cyclopropyl and ethyl substituents on the imidazopyridine ring contribute to its unique pharmacological profile. The sulfonyl fluoride group is particularly noteworthy as it can undergo nucleophilic substitution reactions, making this compound a valuable reagent in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential lead compound for further drug development.

The neuroprotective effects of 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride have also been explored in preclinical studies. A study published in the Journal of Neurochemistry in 2020 found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthetic route to prepare 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride has been well-documented in the literature. Typically, the synthesis involves several steps, including the formation of the imidazopyridine core through a multicomponent reaction followed by functionalization with the sulfonyl fluoride group. The cyclopropyl and ethyl substituents are introduced via selective alkylation reactions. The overall synthetic process is highly efficient and scalable, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These studies will also help to identify any potential side effects or contraindications associated with this compound.

The future prospects for 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic efficacy. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its stability and reduce off-target effects.

In conclusion, 2-cyclopropyl-8-ethylimidazo[1,2-a]pyridine-3-sulfonyl fluoride (CAS No. 2138552-89-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent.